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Compound of Interest |

Compound Name: 2-Piperidinopyridine

CAS No.: 68654-52-4

Cat. No.: B1585375

\ J

CAS: 4642-95-5 | Molecular Formula: C1oH14N2

Part 1: Molecular Profile & Hazard Identification

Objective: To establish a precise understanding of the physicochemical risks associated with 2-
Piperidinopyridine, distinguishing it from its metabolic precursors and analogs.

Chemical Identity & Structure

2-Piperidinopyridine (also known as 2-(1-Piperidinyl)pyridine) consists of a piperidine ring
attached via its nitrogen atom to the 2-position of a pyridine ring.[1][2][3][4] This structural
nuance is critical; unlike carbon-linked analogs, the N-linkage influences basicity and metabolic
stability.

e Molecular Weight: 162.23 g/mol

o Physical State: Liquid (Standard conditions) / Low-melting solid (depending on purity/salt
form)

o Solubility: Soluble in organic solvents (DCM, Ethyl Acetate, Methanol); sparingly soluble in
water.

GHS Hazard Classification

While less volatile and corrosive than its parent compound Piperidine (CAS 110-89-4), 2-
Piperidinopyridine presents distinct risks, particularly to mucous membranes.
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Hazard Class Category Hazard Statement Code
o Causes serious eye

Eye Irritation 2A o H319

irritation.[3]
) o Causes skin irritation.

Skin Irritation 2 H315
[5]
May cause respiratory

STOT - SE 3 T H335
irritation.[4][5]

Acute Toxicity 4 Harmful if swallowed. H302

Critical Safety Distinction: Do not confuse with Piperidine, which is a Class IB Flammable Liquid

and Corrosive (H314). However, due to the metabolic potential to release piperidine moieties

and the general reactivity of aminopyridines, treat 2-Piperidinopyridine with high-level contact

precautions.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)

Objective: To design a barrier system that prevents exposure pathways (Inhalation, Dermal,

Ocular).

The Hierarchy of Controls

The following diagram illustrates the decision matrix for handling 2-Piperidinopyridine.
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Risk Assessment: 2-Piperidinopyridine

High Priority

Engineering Controls Administrative Controls PPE
(RduEWAE Il (SOPs & Training) (Last Line of Defense)

Prevent H319
Fume Hood Glove Selection Chemical Splash Goggles
(Face Velocity > 0.5 m/s) (Nitrile > 0.11mm or Laminate) (ANSI z87.1)

Click to download full resolution via product page
Figure 1: Risk Management Hierarchy for Aminopyridines.
PPE Specifications[2][6]
e Hand Protection:

o Standard Handling: Nitrile rubber gloves (minimum thickness 0.11 mm). Break-through
time is generally >480 min for pyridine derivatives, but change immediately upon splash.

o Spill Cleanup: Silver Shield® (Laminate) or Butyl Rubber gloves are required for prolonged
exposure to bulk liquid.

» Respiratory Protection:

o If working outside a fume hood (not recommended) or during spill cleanup, use a half-face
respirator with Organic Vapor (OV) cartridges (NIOSH/EN 14387 Type A).

o Eye Protection:

o Safety glasses with side shields are the minimum. Chemical splash goggles are
mandatory during transfer or synthesis where splashing is possible (H319).
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Part 3: Operational Protocols

Objective: To standardize synthesis, storage, and waste handling to maintain chemical integrity
and operator safety.

Storage & Stability[6]

o Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). Aminopyridines can
undergo slow N-oxidation or absorb atmospheric moisture.

o Temperature: Cool, dry place (2—8°C recommended for long-term reference standard
storage; Room Temp acceptable for bulk synthesis grades if sealed).

e Incompatibilities:
o Strong Oxidizers: Reaction may generate nitrogen oxides (NOXx).
o Strong Acids: Exothermic reaction forming pyridinium salts.

o Acid Chlorides/Anhydrides: Violent reaction potential.[4]

Synthesis Workflow: Handling & Quenching

The following workflow ensures safety during experimental application (e.g., Buchwald-Hartwig
amination or nucleophilic substitution).

R Avoid Dust/Vapor Weighing Add to Solvent Reaction Cool to 0°C _ | Quench/Workup | _Segregate Waste Disposal
g€ P (Inside Hood/Enclosure) 7 (Inert Atm, Reflux) "1 (pH Control) (Basic Organic)

Click to download full resolution via product page

Figure 2: Operational workflow for synthesis involving 2-Piperidinopyridine.

Protocol: Safe Quenching of Reactions

» Cooling: Ensure the reaction mixture is cooled to 0°C before quenching.
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» Neutralization: If the reaction involved acidic conditions, neutralize slowly with saturated
NaHCOs. Caution: CO:z evolution will cause foaming.

» Extraction: Use Dichloromethane (DCM) or Ethyl Acetate. The product will reside in the
organic layer at basic pH.

Part 4: Emergency Response & Toxicology

Objective: To provide actionable steps for immediate mitigation of exposure or release.

Acute Exposure Management @@

Route

Immediate Action

Medical Rationale

Eye Contact

Flush immediately with water

for 15 minutes. Lift eyelids.

H319: Alkaline nature can
cause corneal haze/damage if

not removed.

Skin Contact

Wash with soap and water.[5]
[6] Remove contaminated
clothing.[4][6]

H315: Lipophilic nature allows
dermal penetration; soap aids

removal.

Move to fresh air.[4][5][6] If

H335: Respiratory irritant; can

Inhalation breathing is difficult, give induce bronchospasm in
oxygen. sensitized individuals.
_ _ H302: Risk of aspiration
) Rinse mouth. Do NOT induce o o
Ingestion pneumonia if vomiting is

vomiting. Call Poison Control.

induced.

Spill Cleanup Protocol

e Evacuate: Clear the immediate area of non-essential personnel.

e Ventilate: Increase fume hood sash height (if inside) or open windows (if safe).

e Absorb: Use an inert absorbent (Vermiculite, Sand, or specialized "Organic Base" spill kit).

Do not use sawdust (fire hazard with oxidizers).
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o Neutralize: A dilute solution of acetic acid or citric acid can be used to neutralize residues on
non-porous surfaces after bulk removal.

e Disposal: Collect in a container marked "Hazardous Waste - Organic Base."

Toxicological Context

While specific LD50 data for 2-Piperidinopyridine is often aggregated with general
aminopyridines, the following benchmarks apply based on structural analogy:

e Oral LD50 (Rat): Estimated 500—-1000 mg/kg (Category 4).

o Metabolism: Likely metabolized via N-oxidation or ring hydroxylation. The release of free
piperidine is a metabolic possibility, contributing to the toxicity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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